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Compound of Interest

Compound Name: 3-Pentylpentane-2,4-dione

CAS No.: 27970-50-9

Cat. No.: B1266524

Get Quote

Abstract: This technical guide provides a comprehensive overview of 3-Pentylpentane-2,4-
dione (CAS No. 27970-50-9), a C-alkylated derivative of acetylacetone.[1] This document is

intended for researchers, chemists, and professionals in drug development, offering in-depth

insights into its chemical properties, synthesis, and applications. We will explore its

fundamental keto-enol tautomerism, provide a detailed experimental protocol for its synthesis

via C-alkylation, and discuss its utility as a versatile synthetic intermediate and coordination

ligand.

Core Physicochemical Properties and Molecular
Structure
3-Pentylpentane-2,4-dione belongs to the class of β-dicarbonyl compounds. The introduction

of the pentyl group at the central carbon atom (C3) significantly influences its physical

properties, such as solubility and boiling point, compared to its parent compound, pentane-2,4-

dione. While extensive experimental data for this specific analogue is not widely published, its

core properties can be accurately determined or estimated based on its structure and

comparison with related compounds.
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Table 1: Physicochemical Data for 3-Pentylpentane-2,4-dione

Property Value / Description Source / Method

CAS Number 27970-50-9 [1]

Molecular Formula C₁₀H₁₈O₂ Calculated

Molecular Weight 170.25 g/mol Calculated

IUPAC Name 3-pentylpentane-2,4-dione IUPAC Nomenclature

Appearance Expected to be a liquid at STP Inferred from analogues

Boiling Point
Higher than 3-butylpentane-

2,4-dione
Trend Analysis[2]

| Solubility | Soluble in organic solvents (e.g., MIBK, Hexane) |[3] |

Caption: Molecular structure of 3-Pentylpentane-2,4-dione.

The Chemistry of β-Diketones: Keto-Enol
Tautomerism
A defining characteristic of pentane-2,4-dione and its 3-substituted derivatives is their existence

as a dynamic equilibrium of tautomers: the diketo form and two enol forms.[4] For 3-substituted

derivatives, the equilibrium lies between the keto tautomer and a single, stabilized cis-enol

tautomer.

The enol form is significantly stabilized by two key factors:

Intramolecular Hydrogen Bonding: The hydroxyl proton forms a strong hydrogen bond with

the adjacent carbonyl oxygen, creating a stable, quasi-aromatic six-membered ring.[5][6]

Conjugation: The resulting C=C double bond is in conjugation with the remaining C=O

double bond, leading to delocalization of π-electrons across the system, which further

enhances stability.[7]
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The position of this equilibrium is highly sensitive to the solvent environment. In non-polar

solvents, the intramolecularly hydrogen-bonded enol form is favored, while in polar, protic

solvents that can engage in intermolecular hydrogen bonding, the equilibrium may shift towards

the keto form.[5]

Caption: Keto-Enol tautomeric equilibrium where R is a pentyl group.

Synthesis Methodology: C-Alkylation of Pentane-
2,4-dione
The most direct and common synthesis of 3-pentylpentane-2,4-dione is the C-alkylation of the

parent compound, pentane-2,4-dione (acetylacetone). This reaction hinges on the generation

of a nucleophilic enolate from acetylacetone, which then attacks an electrophilic alkylating

agent (a pentyl halide).

Several methods exist for this transformation, but a robust and efficient approach involves

using a strong base in a suitable organic solvent. An alternative, industrially relevant method

utilizes the Finkelstein reaction to create a more reactive iodo-alkane in situ, which enhances

reaction rates and yield.[3]

Experimental Protocol: Synthesis via Alkylation
This protocol describes a general and reliable method for the synthesis of 3-pentylpentane-
2,4-dione.

Step 1: Enolate Formation

To a stirred solution of pentane-2,4-dione (1.0 eq) in a suitable aprotic solvent (e.g., THF,

DMF) under an inert atmosphere (N₂ or Ar), add a strong base such as sodium hydride

(NaH, 1.1 eq) or potassium carbonate (K₂CO₃, 1.5 eq) portion-wise at 0 °C.

Causality: The base abstracts the acidic α-proton from the central carbon of the diketone,

forming a resonance-stabilized sodium or potassium enolate. This step is critical as it

generates the required nucleophile. Using an aprotic solvent prevents quenching of the base

and the enolate.

Step 2: C-Alkylation
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To the freshly prepared enolate solution, add 1-iodopentane or 1-bromopentane (1.1 eq)

dropwise while maintaining the temperature at 0 °C.

Allow the reaction mixture to warm to room temperature and stir overnight.

Causality: The enolate performs a nucleophilic attack (Sₙ2 reaction) on the pentyl halide.

Iodo- and bromo-pentane are effective electrophiles. The choice of halide affects reactivity,

with iodides generally being more reactive than bromides.[3] Competing O-alkylation can

occur but is generally minimized with alkali metal enolates.[3]

Step 3: Work-up and Isolation

Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride

(NH₄Cl).

Transfer the mixture to a separatory funnel and extract the product into an organic solvent

such as diethyl ether or ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate

(MgSO₄), and filter.

Causality: The aqueous work-up removes inorganic salts and unreacted base. Extraction

isolates the organic product from the aqueous phase.

Step 4: Purification

Concentrate the organic extract under reduced pressure to yield the crude product.

Purify the crude oil by vacuum distillation to obtain pure 3-pentylpentane-2,4-dione.

Causality: As the product is a liquid, vacuum distillation is the preferred method for

purification, separating it from non-volatile impurities and any remaining starting materials.

Pentane-2,4-dione
+ Base (e.g., NaH)

Enolate Formation
(Nucleophile Generation)

Add Pentyl Halide
(Sₙ2 Reaction)

Aqueous Work-up
(Quench & Extract) Vacuum Distillation Pure 3-Pentylpentane-2,4-dione
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Caption: Workflow for the synthesis of 3-Pentylpentane-2,4-dione.

Applications in Research and Drug Development
3-Alkyl-pentane-2,4-diones are not typically drug candidates themselves but are highly

valuable as intermediates and building blocks in medicinal chemistry and materials science.

A. Synthetic Intermediate for Heterocycles: The 1,3-dicarbonyl moiety is a classic precursor for

the synthesis of five- and six-membered heterocyclic systems. By reacting 3-pentylpentane-
2,4-dione with reagents like hydrazine or hydroxylamine, researchers can synthesize

substituted pyrazoles and isoxazoles, respectively. These heterocyclic scaffolds are privileged

structures in drug discovery, appearing in numerous approved drugs with a wide range of

biological activities.

B. Ligand in Coordination Chemistry: As a bidentate ligand, 3-pentylpentane-2,4-dione can

chelate to a variety of metal ions through its two oxygen atoms, forming stable metal

complexes. These complexes have applications in catalysis; for instance, nickel complexes of

related diketones have been shown to catalyze olefin polymerization. The pentyl group can be

used to tune the solubility and steric properties of the resulting catalyst.

C. Bioisostere and Scaffold in Drug Design: Dicarbonyl-containing structures like cyclopentane-

1,3-dione have been successfully employed as bioisosteres for the carboxylic acid functional

group in drug design, leading to potent enzyme inhibitors and receptor antagonists.

Furthermore, the indane-1,3-dione scaffold, which shares the core diketone motif, is found in

compounds with anti-inflammatory, antibacterial, and potential anti-cancer activities. This

suggests that 3-pentylpentane-2,4-dione could serve as a foundational scaffold for developing

new bioactive agents where the lipophilic pentyl chain can modulate interactions with biological

targets.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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